
Protocol for dissolving Regaloside F for
experiments

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Regaloside F

Cat. No.: B11933746 Get Quote

Application Notes and Protocols for Regaloside
F
For Researchers, Scientists, and Drug Development
Professionals
This document provides a detailed protocol for the dissolution and experimental use of

Regaloside F, a phenolic glycerol glucoside isolated from lily bulbs.[1][2] Regaloside F has

demonstrated potential as an anticancer agent through the induction of apoptosis.[1] These

guidelines are intended to assist researchers in preparing Regaloside F for in vitro

experiments and to provide a framework for investigating its biological activities.

Chemical Properties and Storage
A summary of the key chemical properties of Regaloside F is provided in the table below.
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Property Value Reference

CAS Number 120601-65-2 [1]

Molecular Formula C₁₉H₂₆O₁₁

Molecular Weight 430.4 g/mol

Appearance White to off-white solid

Storage

Store at -20°C, protect from

light. For long-term storage,

-80°C is recommended.

[3]

Dissolution of Regaloside F
The solubility of Regaloside F in common laboratory solvents is crucial for the preparation of

stock solutions for biological experiments. While specific quantitative solubility data for

Regaloside F is not widely published, information on related compounds and general

recommendations from suppliers suggest that Dimethyl Sulfoxide (DMSO) is the most suitable

solvent for preparing concentrated stock solutions.[4]

Solubility Data (Based on related compounds and supplier recommendations):
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Solvent Solubility Recommendations

DMSO Soluble (Estimated > 4 mg/mL)

Recommended for stock

solutions. Sonication may aid

dissolution.[5] Use freshly

opened, anhydrous DMSO as

hygroscopicity can affect

solubility.[3]

Ethanol Soluble

May be used for stock

solutions, but DMSO is

generally preferred for higher

concentrations.

Methanol Soluble

Suitable for some applications,

but less common for cell

culture experiments.

Water Poorly soluble

Not recommended for

preparing primary stock

solutions.

Protocol for Preparation of a 10 mM Regaloside F Stock
Solution in DMSO
This protocol provides a method for preparing a 10 mM stock solution of Regaloside F, a

concentration commonly used for related compounds.[5]

Materials:

Regaloside F (solid)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional)
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Calibrated pipette

Procedure:

Pre-warm Regaloside F: Allow the vial of solid Regaloside F to equilibrate to room

temperature for at least 15-20 minutes before opening to minimize condensation.

Weigh the Compound: Accurately weigh a desired amount of Regaloside F. For example, to

prepare 1 mL of a 10 mM stock solution, weigh out 4.304 mg of Regaloside F (Molecular

Weight = 430.4 g/mol ).

Add DMSO: Add the appropriate volume of anhydrous DMSO to the weighed Regaloside F.

For 4.304 mg, add 1 mL of DMSO.

Dissolve the Compound:

Vortex the solution vigorously for 1-2 minutes.

If the compound is not fully dissolved, sonicate the vial in a water bath for 5-10 minutes.[5]

Visually inspect the solution to ensure there are no visible particles.

Aliquot and Store:

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes. This prevents repeated freeze-thaw cycles which can degrade the

compound.

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 6 months).[3] Protect from light.

Experimental Protocols
Preparation of Working Solutions for Cell-Based Assays
It is critical to maintain a low final concentration of DMSO in cell culture media to avoid solvent-

induced cytotoxicity, typically below 0.5%.[6][7]

Procedure:
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Thaw Stock Solution: Thaw a single aliquot of the 10 mM Regaloside F stock solution at

room temperature.

Serial Dilutions: Perform serial dilutions of the stock solution in cell culture medium to

achieve the desired final concentrations for your experiment. It is recommended to perform a

dose-response study to determine the optimal concentration range.

Vehicle Control: Prepare a vehicle control with the same final concentration of DMSO as the

highest concentration of Regaloside F used in the experiment.

Example Experimental Workflow: Cell Viability Assay
This workflow outlines a general procedure for assessing the effect of Regaloside F on the

viability of a cancer cell line using a common method like the MTT assay.
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Preparation

Treatment

Assay

Analysis

Seed cancer cells in a 96-well plate

Prepare serial dilutions of Regaloside F

Treat cells with Regaloside F and vehicle control

Incubate for 24-72 hours

Add MTT reagent

Incubate for 2-4 hours

Add solubilization solution (e.g., DMSO)

Read absorbance at 570 nm

Calculate cell viability (%)

Click to download full resolution via product page

Caption: Workflow for a cell viability assay to determine the cytotoxic effects of Regaloside F.
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Postulated Signaling Pathway of Regaloside F-
Induced Apoptosis
Regaloside F is suggested to be an analog of a kinase inhibitor and induces apoptosis in

cancer cells.[1] While the exact molecular targets of Regaloside F are not fully elucidated, a

plausible mechanism, based on related cardiac glycosides, involves the inhibition of the

Na+/K+-ATPase pump, leading to downstream events that trigger apoptosis. This can involve

mitochondrial stress and the activation of caspase cascades.

Cancer Cell

Mitochondrion

Regaloside F Na+/K+-ATPase
inhibition

Bcl-2 family (↓ Mcl-1, ↑ tBid)
downstream signaling

Mitochondrial Stress

Cytochrome c release Caspase-9 activation Caspase-3 activation Apoptosis

Loss of ΔΨm
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Caption: A potential signaling pathway for Regaloside F-induced apoptosis.

Disclaimer: This document is intended for research use only. The protocols and information

provided are based on available scientific literature and should be adapted and optimized for

specific experimental conditions. Always follow standard laboratory safety procedures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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